2-Cyclopropyloxyethanethiol
Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance or state under normal conditions .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with different reactants and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It could involve looking at what reactants are needed, what the products are, the conditions needed for the reaction, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral properties. Techniques like melting point determination, infrared spectroscopy, and nuclear magnetic resonance might be used .Scientific Research Applications
- Researchers have explored precision control of polyatomic molecules using optical tweezer arrays. These arrays consist of tightly focused laser beams that can hold single atoms or molecules. By confining and manipulating polyatomic molecules at ultracold temperatures, scientists aim to advance quantum computing and explore physics beyond the standard model. The recent work with calcium hydroxide (CaOH) molecules demonstrates progress in this direction .
- 2-Cyclopropyloxyethanethiol (CPE) can serve as a catalyst support material. When combined with ZnO and ZrO2, it enhances intrinsic activity and inhibits the formation of inactive phases. Specifically, in non-oxidative dehydrogenation of propane, CPE-supported catalysts show promise for sustainable propene production .
- Emerging formulations in 3D nanofabrication utilize two-photon lithography and polymerization. CPE-based hydrogel/organogel photoresists, along with metal salt-based photoresists, enable direct metal writing. This technology has applications in creating intricate structures and functional materials .
Quantum Computing and Beyond: Controlling Polyatomic Molecules
Non-Oxidative Dehydrogenation Catalysts
Two-Photon-Assisted Polymerization and Reduction
Safety And Hazards
properties
IUPAC Name |
2-cyclopropyloxyethanethiol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10OS/c7-4-3-6-5-1-2-5/h5,7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBLVAPYSNDKLFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OCCS |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyloxyethanethiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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